Cas no 462996-04-9 (diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine)

• Product Name: diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine
• CAS No: 462996-04-9
• MF: C₂₈H₁₈F₁₇P
• MW: 708.389148235321
• CID: 930324
• PubChem ID: 57646764
• Update Time: 2025-06-18

diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine Chemical and Physical Properties

Names and Identifiers

• diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]-diphenylphosphane
• (4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl)diphenylphosphine
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phenyl] diphenylphosphine
• bis-phenyl-[4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]phosphine
• Fluoroflash
• PPh2(p-C6H4-C2H4C8F17)
• 462996-04-9
• DTXSID80465315
• NS00111588
• [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phenyl] diphenylphosphine, >=99%
• SCHEMBL485743
• diphenyl-[4-(1 h,1 h,2h,2h-perfluorodecyl)phenyl]phosphine

• MDL： MFCD03788352
• Inchi： 1S/C28H18F17P/c29-21(30,22(31,32)23(33,34)24(35,36)25(37,38)26(39,40)27(41,42)28(43,44)45)16-15-17-11-13-20(14-12-17)46(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14H,15-16H2
• InChI Key： UPXCRVHPPXSSDG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 708.08700
• Monoisotopic Mass: 708.0874663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 81-85 °C
• Boiling Point: 459.7°C at 760 mmHg
• Flash Point: 231.8°C
• PSA: 13.59000
• LogP: 9.38680

diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on diphenyl[4-(1h,1h,2h,2h-perfluorodecyl)phenyl]phosphine

Introduction to Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine (CAS No. 462996-04-9)

Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine (CAS No. 462996-04-9) is a specialized organophosphorus compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound, characterized by its unique structural configuration, combines the stability of perfluorinated groups with the reactivity of phosphine-based moieties, making it a versatile building block for various applications.

The molecular structure of Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine features two phenyl rings linked through a phosphorus atom, with one of the phenyl rings substituted with a perfluorodecyl group. This perfluorinated moiety imparts exceptional thermal and chemical stability to the compound, while the phosphine group provides a reactive site for further functionalization. Such characteristics make it an attractive candidate for use in catalysis, material science, and pharmaceutical intermediates.

In recent years, there has been growing interest in the applications of fluorinated phosphines in pharmaceutical research due to their ability to enhance drug bioavailability and metabolic stability. The perfluorodecyl group in Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine not only contributes to the lipophilicity of the molecule but also acts as a barrier against enzymatic degradation. This has led to its exploration as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential in the development of advanced materials. The combination of perfluoroalkyl and aryl groups creates a molecular architecture that is highly resistant to environmental degradation and exhibits remarkable surface properties. Researchers have begun investigating its use in coatings that require extreme durability and chemical resistance. For instance, studies have shown that films incorporating Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine exhibit superior resistance to UV radiation and oxidation compared to conventional polymer-based coatings.

The pharmaceutical industry has also been exploring the therapeutic potential of fluorinated phosphines. The unique electronic properties of the phosphorus center in Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine allow it to interact with biological targets in novel ways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. Furthermore, the fluorinated backbone is known to improve pharmacokinetic profiles by enhancing both absorption and tissue distribution.

From a synthetic chemistry perspective,Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine serves as an excellent precursor for more complex molecules. Its reactivity allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura couplings or Buchwald-Hartwig aminations. These transformations are crucial for constructing intricate molecular frameworks that mimic natural products or designed drug candidates. The stability provided by the perfluorodecyl group ensures that intermediates remain intact during multi-step syntheses.

Recent advances in computational chemistry have further enhanced our understanding of how Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine behaves in different environments. Molecular dynamics simulations have revealed insights into its conformational flexibility and interactions with other molecules. These findings are being leveraged to optimize its use in drug design by predicting how it will bind to biological targets at an atomic level. Such computational approaches are becoming indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.

The environmental impact of fluorinated compounds has also been carefully considered in recent research. While perfluoroalkanes are known for their persistence in ecosystems,Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine has been engineered with specific structural features aimed at minimizing bioaccumulation risks. For example,the bulky perfluorodecyl group reduces solubility in water while maintaining high lipophilicity, which can be advantageous for targeted drug delivery systems where rapid clearance is desired.

In conclusion,Diphenyl[4-(1H,1H,2H,2H-perfluorodecyl)phenyl]phosphine (CAS No. 462996-04-9) represents a cutting-edge material with broad applications across multiple scientific disciplines. Its unique combination of thermal stability,chemical reactivity,and biological compatibility positions it as a valuable asset for researchers developing innovative solutions in pharmaceuticals,advanced materials,and beyond. As our understanding of its properties continues to evolve,we can anticipate even more sophisticated uses emerging from ongoing research efforts.